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Compound of Interest

Compound Name:
2-Amino-4-(2-

ethoxyethoxy)butanamide

Cat. No.: B13576934

Get Quote

Abstract & Strategic Analysis
The target molecule is an unnatural amino acid amide featuring a PEG-like ether side chain.

This structural motif is critical in medicinal chemistry for enhancing the water solubility and

metabolic stability of peptidomimetics.

While direct literature on this specific amide is sparse, the structural logic dictates a

Retrosynthetic Approach focusing on the construction of the homoserine ether skeleton. We

reject the pathway of direct alkylation of homoserine lactone due to poor regioselectivity and

high cost. Instead, we employ a Michael Addition-Strecker Strategy. This route builds the

carbon backbone de novo from acrolein and 2-ethoxyethanol, ensuring high atom economy

and direct access to the amide functionality via controlled nitrile hydrolysis.

Key Advantages of this Protocol:
Atom Economy: Utilizes inexpensive commodity chemicals (Acrolein, 2-Ethoxyethanol).

Scalability: Avoids high-pressure hydrogenation or expensive chiral auxiliaries (unless

enantiopurity is required).
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Safety: Incorporates specific controls for handling acrolein and cyanides.

Pathway Visualization
The following diagram illustrates the logical flow from raw materials to the final amide,

highlighting the critical intermediate transitions.
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Caption: Figure 1. Three-step synthetic pathway: Michael addition of alcohol to acrolein,

followed by Strecker amino acid synthesis and partial hydrolysis.

Experimental Protocol
Phase 1: Precursor Synthesis (Michael Addition)
Objective: Synthesis of 3-(2-ethoxyethoxy)propanal. Rationale: This step installs the ether

linkage and the 3-carbon extension required for the homoserine backbone.

Reagents:

Reagent Equiv. Role

2-Ethoxyethanol
(Transcutol)

1.2 Nucleophile

Acrolein 1.0 Electrophile

| Triethylamine (

) | 0.05 | Base Catalyst | | Hydroquinone | 0.1 wt% | Polymerization Inhibitor |
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Procedure:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, dropping funnel, and

thermometer. Purge with

.

Charging: Add 2-ethoxyethanol (1.2 equiv) and

(0.05 equiv) to the flask. Add Hydroquinone (trace) to prevent acrolein polymerization.

Addition: Cool the mixture to 0–5 °C. Add Acrolein (1.0 equiv) dropwise over 60 minutes.

Caution: Acrolein is a potent lachrymator and toxin. Work in a high-efficiency fume hood.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor

by TLC (System: Hexane/EtOAc 3:1) or GC-MS.

Workup: Neutralize with dilute acetic acid.

Purification: Distill under reduced pressure to isolate 3-(2-ethoxyethoxy)propanal as a

colorless oil.

Checkpoint: Verify aldehyde peak in

(

ppm, t).

Phase 2: Strecker Reaction (Aminonitrile Formation)
Objective: Synthesis of 2-amino-4-(2-ethoxyethoxy)butanenitrile. Rationale: The Strecker

reaction simultaneously installs the amine and the carbon required for the amide group.

Reagents:

Reagent Equiv. Role

3-(2-
ethoxyethoxy)propanal

1.0 Substrate
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| Ammonium Chloride (

) | 1.2 | Amine Source | | Sodium Cyanide (

) | 1.1 | Cyanide Source | | Ammonia (

, aq. 25%) | 2.0 | Solvent/Co-reactant |

Procedure:

Solution A: Dissolve

(1.2 equiv) in aqueous ammonia (2.0 equiv) and water (minimal volume) in a flask.

Addition: Add the aldehyde from Phase 1 (1.0 equiv) dropwise to Solution A at RT. Stir for 20

minutes.

Cyanation: Cool the mixture to 0 °C. Add a solution of

(1.1 equiv) in water dropwise. Critical Safety: Ensure pH > 9 to prevent HCN gas evolution.

Completion: Seal the vessel and stir at 40 °C for 6–12 hours.

Extraction: Extract the reaction mixture with Dichloromethane (DCM) (

).

Isolation: Dry the organic layer over

and concentrate in vacuo to yield the crude aminonitrile.

Note: Aminonitriles are thermally unstable; proceed immediately to Phase 3 or store at -20

°C.

Phase 3: Controlled Hydrolysis (Amidation)
Objective: Conversion of nitrile to 2-Amino-4-(2-ethoxyethoxy)butanamide. Rationale:

Standard acid/base hydrolysis often proceeds to the carboxylic acid. The Radziszewski

reaction conditions (alkaline peroxide) are selected to stop selectively at the amide.

Reagents:
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Reagent Equiv. Role

Aminonitrile (Crude) 1.0 Substrate

| Hydrogen Peroxide (30%

) | 2.5 | Oxidant | | Sodium Hydroxide (6N NaOH) | 0.2 | Catalyst | | Acetone | Solvent | Solvent |

Procedure:

Dissolution: Dissolve the crude aminonitrile in Acetone (

). Cool to 0–5 °C.[1]

Catalyst: Add 6N NaOH (0.2 equiv).

Oxidation: Add 30%

(2.5 equiv) dropwise, maintaining internal temperature

°C. The reaction is exothermic.

Stirring: Allow to warm to RT and stir for 2–4 hours. Monitor disappearance of the nitrile peak

(

) via IR.

Quenching: Carefully quench excess peroxide with saturated

solution. Test with starch-iodide paper to confirm no active oxidant remains.

Extraction: Evaporate acetone. Extract the aqueous residue with n-Butanol or EtOAc.

Purification: The crude product is often an oil. Purify via Flash Column Chromatography

(Eluent: DCM/MeOH/

90:9:1) or recrystallization if solid (from EtOH/Et2O).

Quality Control & Validation
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To ensure the protocol produced the correct molecule, the following analytical signatures must

be verified.

Technique Expected Signature Interpretation

(

)

1.15 (t, 3H,

)

Terminal ethyl group

1.9-2.1 (m, 2H,

)

Backbone methylene

3.5-3.7 (m, 8H, Ether region)
Overlapping PEG/Ether

protons

3.9 (t, 1H,

)

Alpha-proton (next to amine)

FT-IR 3350, 3180
Primary Amide (

) stretch

1670
Amide I (

)

1100
Ether (

) stretch

Mass Spec Confirms molecular weight

Safety & Troubleshooting
Acrolein: Extreme acute toxicity. Use a closed system and neutralize glassware with bisulfite

solution before cleaning.

Cyanide: Fatal if swallowed or inhaled. Keep a cyanide antidote kit (e.g., hydroxocobalamin)

nearby. Never acidify cyanide waste.
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Peroxides: Check for peroxides in ether solvents. The hydrolysis step generates

; ensure open venting.

Troubleshooting:

Low Yield in Step 1: Ensure Acrolein is distilled or fresh; polymerization is the main side

reaction.

Over-hydrolysis (Acid formation): Reduce reaction time in Phase 3 or lower temperature. Do

not use strong mineral acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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